N-(2R-HYDROXYPROPYL)-HEXADECANAMIDE
N-(2R-HYDROXYPROPYL)-HEXADECANAMIDE
R-Palmitoyl-(2-methyl) ethanolamide (RP-2ME) is a metabolically stable analog of the anti-inflammatory endogenous cannabinoid, palmitoyl ethanolamide (PEA). PEA is an endogenous cannabinoid found in brain, liver, and other mammalian tissues. PEA has also been isolated from egg yolk, and found to have anti-anaphylactic and anti-inflammatory activity in vitro. RP-2ME is a synthetic analog of PEA which incorporates an (R)-methyl group vicinal to the alcohol on the ethanolamine moiety. RP-2ME inhibits FAAH-mediated hydrolysis of AEA by 54% at a concentration of 100 µM. It also has weak CB receptor affinity, in that 100 µM inhibits agonist binding (1 nM CP 55,940 or WIN 55,212-2) only 26% and 15.5% at the human CB1 and CB2 receptors, respectively.
Brand Name:
Vulcanchem
CAS No.:
179951-56-5
VCID:
VC0067005
InChI:
InChI=1S/C19H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)20-17-18(2)21/h18,21H,3-17H2,1-2H3,(H,20,22)/t18-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)NCC(C)O
Molecular Formula:
C19H39NO2
Molecular Weight:
313.5 g/mol
N-(2R-HYDROXYPROPYL)-HEXADECANAMIDE
CAS No.: 179951-56-5
Main Products
VCID: VC0067005
Molecular Formula: C19H39NO2
Molecular Weight: 313.5 g/mol
| CAS No. | 179951-56-5 |
|---|---|
| Product Name | N-(2R-HYDROXYPROPYL)-HEXADECANAMIDE |
| Molecular Formula | C19H39NO2 |
| Molecular Weight | 313.5 g/mol |
| IUPAC Name | N-[(2R)-2-hydroxypropyl]hexadecanamide |
| Standard InChI | InChI=1S/C19H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)20-17-18(2)21/h18,21H,3-17H2,1-2H3,(H,20,22)/t18-/m1/s1 |
| Standard InChIKey | VQNMGLLFMPXVFN-GOSISDBHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)NC[C@@H](C)O |
| SMILES | CCCCCCCCCCCCCCCC(=O)NCC(C)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)NCC(C)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | R-Palmitoyl-(2-methyl) ethanolamide (RP-2ME) is a metabolically stable analog of the anti-inflammatory endogenous cannabinoid, palmitoyl ethanolamide (PEA). PEA is an endogenous cannabinoid found in brain, liver, and other mammalian tissues. PEA has also been isolated from egg yolk, and found to have anti-anaphylactic and anti-inflammatory activity in vitro. RP-2ME is a synthetic analog of PEA which incorporates an (R)-methyl group vicinal to the alcohol on the ethanolamine moiety. RP-2ME inhibits FAAH-mediated hydrolysis of AEA by 54% at a concentration of 100 µM. It also has weak CB receptor affinity, in that 100 µM inhibits agonist binding (1 nM CP 55,940 or WIN 55,212-2) only 26% and 15.5% at the human CB1 and CB2 receptors, respectively. |
| Synonyms | RP-2ME |
| PubChem Compound | 18395309 |
| Last Modified | Nov 11 2021 |
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